Cas no 681216-93-3 (N-(3,5-dimethylphenyl)-2-(1-ethyl-1H-indol-3-yl)sulfanylacetamide)

• Product Name: N-(3,5-dimethylphenyl)-2-(1-ethyl-1H-indol-3-yl)sulfanylacetamide
• CAS No: 681216-93-3
• MF: C₂₀H₂₂N₂OS
• MW: 338.466483592987
• CID: 6215968
• PubChem ID: 4150638
• Update Time: 2025-06-23

N-(3,5-dimethylphenyl)-2-(1-ethyl-1H-indol-3-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,5-dimethylphenyl)-2-(1-ethyl-1H-indol-3-yl)sulfanylacetamide
• N-(3,5-dimethylphenyl)-2-(1-ethylindol-3-yl)sulfanylacetamide
• N-(3,5-dimethylphenyl)-2-[(1-ethyl-1H-indol-3-yl)sulfanyl]acetamide
• AB00668340-01
• AKOS024582622
• 681216-93-3
• F0545-1135
• N-(3,5-dimethylphenyl)-2-((1-ethyl-1H-indol-3-yl)thio)acetamide
• Oprea1_617237

• Inchi： 1S/C20H22N2OS/c1-4-22-12-19(17-7-5-6-8-18(17)22)24-13-20(23)21-16-10-14(2)9-15(3)11-16/h5-12H,4,13H2,1-3H3,(H,21,23)
• InChI Key： MJSWRRRQXPWKAP-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=C(C)C=C(C)C=1)=O)C1=CN(CC)C2C=CC=CC=21

Computed Properties

• Exact Mass: 338.14528450g/mol
• Monoisotopic Mass: 338.14528450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 59.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-(3,5-dimethylphenyl)-2-(1-ethyl-1H-indol-3-yl)sulfanylacetamide

N-(3,5-dimethylphenyl)-2-(1-ethyl-1H-indol-3-yl)sulfanylacetamide: A Comprehensive Overview

N-(3,5-dimethylphenyl)-2-(1-ethyl-1H-indol-3-yl)sulfanylacetamide, with the CAS number 681216-93-3, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a dimethylphenyl group, an ethyl-indolyl moiety, and a sulfanylacetamide functional group. These structural elements contribute to its potential biological activities and therapeutic applications.

The indole scaffold is a well-known privileged structure in medicinal chemistry, often associated with a wide range of biological activities, including anti-inflammatory, antitumor, and neuroprotective properties. The presence of the dimethylphenyl group and the ethyl-indolyl moiety in N-(3,5-dimethylphenyl)-2-(1-ethyl-1H-indol-3-yl)sulfanylacetamide further enhances its pharmacological profile by modulating its lipophilicity and receptor binding affinity.

Recent studies have explored the potential of N-(3,5-dimethylphenyl)-2-(1-ethyl-1H-indol-3-yl)sulfanylacetamide in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is its potential as an antitumor agent. In vitro studies have shown that N-(3,5-dimethylphenyl)-2-(1-ethyl-1H-indol-3-yl)sulfanylacetamide can induce apoptosis in cancer cells through the activation of caspase pathways. This has been demonstrated in various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action involves the modulation of key signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and death.

Neuroprotective effects have also been reported for N-(3,5-dimethylphenyl)-2-(1-ethyl-1H-indol-3-yl)sulfanylacetamide. In a study published in the Journal of Neurochemistry, researchers investigated the compound's ability to protect neurons from oxidative stress-induced damage. The results showed that it effectively scavenged reactive oxygen species (ROS) and prevented neuronal cell death, suggesting its potential use in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of N-(3,5-dimethylphenyl)-2-(1-ethyl-1H-indol-3-yl)sulfanylacetamide have also been studied to evaluate its suitability for clinical applications. Preclinical studies have demonstrated that it has favorable oral bioavailability and a reasonable half-life, making it a viable candidate for further development as an oral medication. Additionally, the compound has shown low toxicity in animal models, which is an important consideration for drug development.

In conclusion, N-(3,5-dimethylphenyl)-2-(1-ethyl-1H-indol-3-yl)sulfanylacetamide (CAS 681216-93-3) is a promising compound with diverse biological activities and therapeutic potential. Its unique structural features contribute to its anti-inflammatory, antitumor, and neuroprotective properties. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological profile for various medical applications. As new findings emerge, this compound may play a significant role in advancing treatments for inflammatory diseases, cancer, and neurodegenerative disorders.